Cas no 2137663-32-0 (sodium 6-bromo-2H-chromene-3-sulfinate)

• Product Name: sodium 6-bromo-2H-chromene-3-sulfinate
• CAS No: 2137663-32-0
• MF: C₉H₆BrNaO₃S
• MW: 297.100911617279
• CID: 6253171
• PubChem ID: 165744371
• Update Time: 2025-06-27

sodium 6-bromo-2H-chromene-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137663-32-0
• EN300-723123
• sodium 6-bromo-2H-chromene-3-sulfinate

• Inchi： 1S/C9H7BrO3S.Na/c10-7-1-2-9-6(3-7)4-8(5-13-9)14(11)12;/h1-4H,5H2,(H,11,12);/q;+1/p-1
• InChI Key： WZVCPIAVHHCBIC-UHFFFAOYSA-M
• SMILES： BrC1C=CC2=C(C=1)C=C(CO2)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 295.91187g/mol
• Monoisotopic Mass: 295.91187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on sodium 6-bromo-2H-chromene-3-sulfinate

Introduction to Sodium 6-bromo-2H-chromene-3-sulfinate (CAS No. 2137663-32-0)

Sodium 6-bromo-2H-chromene-3-sulfinate (CAS No. 2137663-32-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it particularly valuable for various applications in drug development and synthetic chemistry. The presence of both bromine and sulfinate functional groups in its molecular framework imparts distinct reactivity and utility, positioning it as a key intermediate in the synthesis of more complex molecules.

The molecular structure of sodium 6-bromo-2H-chromene-3-sulfinate consists of a chromene core substituted with a bromine atom at the 6-position and a sulfinate group at the 3-position. This arrangement not only contributes to its stability but also enhances its potential as a building block for more intricate chemical entities. The chromene scaffold is particularly noteworthy, as it is a well-known pharmacophore found in numerous bioactive compounds, including antioxidants and anti-inflammatory agents.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from chromene derivatives. Sodium 6-bromo-2H-chromene-3-sulfinate has emerged as a promising candidate in this context, thanks to its ability to undergo various chemical transformations while retaining its core structural integrity. These transformations include nucleophilic substitution reactions, which are particularly useful for introducing additional functional groups and creating more complex molecular architectures.

The sulfinate group in sodium 6-bromo-2H-chromene-3-sulfinate plays a crucial role in its reactivity. Sulfinate groups are known for their ability to participate in both electrophilic and nucleophilic reactions, making them versatile intermediates in organic synthesis. This dual reactivity allows researchers to tailor the compound’s properties for specific applications, such as the synthesis of heterocyclic compounds or the development of new drug candidates.

One of the most compelling aspects of sodium 6-bromo-2H-chromene-3-sulfinate is its potential application in the development of novel pharmaceuticals. The bromine atom at the 6-position provides a handle for further functionalization, enabling the creation of molecules with enhanced biological activity. For instance, researchers have explored its use in synthesizing derivatives with anti-cancer and anti-inflammatory properties. These derivatives often exhibit improved pharmacokinetic profiles compared to their parent compounds, making them attractive candidates for clinical development.

The compound’s utility extends beyond pharmaceutical applications. In synthetic chemistry, sodium 6-bromo-2H-chromene-3-sulfinate serves as a valuable intermediate for constructing more complex molecules. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura coupling, allows for the introduction of aryl groups at various positions along the chromene scaffold. This flexibility makes it an indispensable tool for chemists working on the synthesis of natural products and drug-like molecules.

Recent studies have also highlighted the compound’s role in materials science. The unique electronic properties of sodium 6-bromo-2H-chromene-3-sulfinate make it a candidate for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The chromene core, with its conjugated system, can contribute to efficient charge transport, while the sulfinate group can serve as an anchoring point for further functionalization.

In conclusion, sodium 6-bromo-2H-chromene-3-sulfinate (CAS No. 2137663-32-0) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features and reactivity make it an invaluable tool for researchers working on drug development, synthetic chemistry, and materials science. As our understanding of its properties continues to grow, so too will its applications in these fields.